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Compound of Interest

Compound Name: PNU 142300

Cat. No.: B610150

Introduction

PNU-142300 is a primary metabolite of the oxazolidinone antibiotic linezolid. Monitoring its
concentration in patients is crucial for understanding the drug's metabolism, assessing potential
toxicity, and optimizing therapeutic regimens, particularly in specific patient populations such as
those with renal impairment. These application notes provide detailed protocols for the
guantification of PNU-142300 in human plasma and serum using Ultra-Performance Liquid
Chromatography (UPLC) coupled with either UV detection or tandem mass spectrometry
(MS/MS).

Analytical Methods

Two primary methods have been validated for the quantification of PNU-142300 in biological
matrices:

o UPLC with UV Detection: A robust and widely available method suitable for therapeutic drug
monitoring.

o UPLC-MS/MS: Offers higher sensitivity and specificity, making it ideal for pharmacokinetic
studies and analyses requiring lower limits of quantification.
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Application Note 1: Quantification of PNU-142300 in
Human Plasma by UPLC-UV

This method allows for the simultaneous determination of linezolid and its metabolites, PNU-
142300 and PNU-142586.

Experimental Protocol

1. Sample Preparation (Protein Precipitation)

e To a 100 pL aliguot of human plasma, add 200 uL of acetonitrile.
» Vortex the mixture for 1 minute to precipitate proteins.

e Centrifuge at 13,000 rpm for 5 minutes.

o Collect the supernatant for analysis.

2. UPLC Conditions

e Column: ACQUITY UPLC HSS T3 column

» Mobile Phase: Isocratic elution with a suitable mobile phase (specifics to be optimized based
on laboratory conditions)

e Flow Rate: 0.40 mL/min

¢ Column Temperature: 40°C

o Detection: UV at 254 nm

e Internal Standard: p-Toluic acid
3. Calibration and Quality Control

o Prepare calibration standards by spiking blank plasma with known concentrations of PNU-
142300.
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e The calibration curve for PNU-142300 is linear in the range of 0.2 to 20.0 pg/mL.[1][2]

e Prepare Quality Control (QC) samples at low, medium, and high concentrations to validate
the assay.

Data Presentation

Table 1: UPLC-UV Method Validation Parameters for PNU-142300 Quantification

Parameter Result

Linearity Range 0.2 - 20.0 pg/mL[1][2]
Coefficient of Determination (r?) > 0.9996[1][2]
Intra-assay Accuracy 93.59 — 106.86%][1]
Inter-assay Accuracy 89.49 — 109.51%1]
Intra-assay Precision (RSD%) < 2.0%[1]
Inter-assay Precision (RSD%) < 4.0%][1]

Table 2: Stability of PNU-142300 in Plasma Samples[1]

Stability Condition Residual Rate
Three Freeze-Thaw Cycles 87.2-89.3%
Long-term at -30°C 89.2 - 90.5%

Application Note 2: High-Sensitivity Quantification
of PNU-142300 in Human Serum by UPLC-MS/MS

This method is highly sensitive and specific, making it suitable for detailed pharmacokinetic and
toxicokinetic studies.

Experimental Protocol

1. Sample Preparation (Protein Precipitation)
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e To a serum sample, add acetonitrile for protein precipitation.[3]

» Vortex and centrifuge to separate the supernatant.

2. UPLC-MS/MS Conditions

e Column: Waters Acquity UPLC BEH C18 (2.1 mm x 50 mm, 1.7 um)[3]

» Mobile Phase: Gradient elution with water containing 0.1% formic acid and acetonitrile.[3]
e Flow Rate: 0.40 mL/min[3]

e Column Temperature: 40°C[4]

o Autosampler Temperature: 10°C[4]

o Detection: Triple quadrupole tandem mass spectrometer in positive ion mode.[4]

¢ lonization Mode: Electrospray lonization (ESI)

o Detection Mode: Multiple Reaction Monitoring (MRM)[3][4]

o MRM Transition: m/z 369.96 — 327.98 for PNU-142300[3][4]

« Internal Standard: Tedizolid (m/z 370.98 — 342.99)[3][4]

3. Calibration and Quality Control

o The calibration curve for PNU-142300 is linear in the range of 0.05 to 100 pg/mL.[3][4]

o Validate the assay with QC samples at multiple concentration levels.

Data Presentation

Table 3: UPLC-MS/MS Method Validation Parameters for PNU-142300 Quantification
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Parameter

Result

Linearity Range

0.05 - 100 pg/mL[3][4]

Precision (Intra- and Inter-day)

< 14.2%][3][4]

Accuracy (Intra- and Inter-day)

-9.7 to 12.8%][3][4]

Table 4. PNU-142300 Concentrations in Patients with Varying Renal Function[4]

eGFR Group (ml/min/1.73 Median PNU-142300

Fold Increase vs. Group A

m?) Concentration (pg/mL)

Group A (= 90)

Group B (60-89) 1.72
Group C (30-59) 3.85
Group D (15-29) 7.32
Group E (< 15) 3.87

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the analysis of PNU-142300 in

patient samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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concentrations-in-patients]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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